Cas no 1508135-80-5 (2-Propanone, 1-(3-thiomorpholinyl)-)

• Product Name: 2-Propanone, 1-(3-thiomorpholinyl)-
• CAS No: 1508135-80-5
• MF: C₇H₁₃NOS
• MW: 159.249220609665
• CID: 5291827
• Update Time: 2025-06-22

2-Propanone, 1-(3-thiomorpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(3-thiomorpholinyl)-

• Inchi： 1S/C7H13NOS/c1-6(9)4-7-5-10-3-2-8-7/h7-8H,2-5H2,1H3
• InChI Key： ZTTKUYTUMTYMBX-UHFFFAOYSA-N
• SMILES： C(C1CSCCN1)C(=O)C

Additional information on 2-Propanone, 1-(3-thiomorpholinyl)-

Recent Advances in the Study of 2-Propanone, 1-(3-thiomorpholinyl)- (CAS: 1508135-80-5) in Chemical Biology and Pharmaceutical Research

The compound 2-Propanone, 1-(3-thiomorpholinyl)- (CAS: 1508135-80-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most notable advancements in the study of 2-Propanone, 1-(3-thiomorpholinyl)- is its application in the design of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinases, including those implicated in cancer progression. The study utilized molecular docking and in vitro assays to elucidate the binding mechanisms and selectivity profiles of these derivatives, providing a foundation for further optimization. The results suggest that 2-Propanone, 1-(3-thiomorpholinyl)- could serve as a versatile scaffold for the development of targeted therapies.

In addition to its potential in oncology, recent research has explored the antimicrobial properties of 2-Propanone, 1-(3-thiomorpholinyl)-. A 2022 publication in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways. These findings underscore the potential of 2-Propanone, 1-(3-thiomorpholinyl)- as a lead compound for the development of new antibiotics.

Another area of interest is the compound's role in neurodegenerative disease research. A 2023 preclinical study published in ACS Chemical Neuroscience investigated the neuroprotective effects of 2-Propanone, 1-(3-thiomorpholinyl)- derivatives in models of Alzheimer's disease. The study found that these derivatives could attenuate oxidative stress and reduce amyloid-beta aggregation, two key pathological features of the disease. While further validation is needed, these results highlight the compound's potential as a multifunctional therapeutic agent.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 2-Propanone, 1-(3-thiomorpholinyl)-. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective synthesis route that improves yield and purity. This development is critical for facilitating large-scale production and enabling further pharmacological evaluation. The paper also emphasized the importance of green chemistry principles in the synthesis process, aligning with the growing demand for sustainable pharmaceutical manufacturing.

In conclusion, the compound 2-Propanone, 1-(3-thiomorpholinyl)- (CAS: 1508135-80-5) represents a promising area of research in chemical biology and drug discovery. Its diverse biological activities, coupled with recent synthetic advancements, position it as a valuable scaffold for the development of novel therapeutics. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. As the field continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs.